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Compound of Interest

Compound Name: N-(3,4-dimethylphenyl)guanidine

Cat. No.: B1354817

Synthesis Pathway

The synthesis of N-(3,4-dimethylphenyl)guanidine is most commonly achieved through the
guanylation of 3,4-dimethylaniline. A prevalent and straightforward method involves the
reaction of an amine salt with cyanamide. This reaction proceeds by the nucleophilic attack of
the amine on the carbon atom of cyanamide, typically under heating in an aqueous or alcoholic
medium. The use of the amine salt, such as the hydrochloride, activates the cyanamide for the
reaction.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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